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Compound of Interest

Compound Name: ER degrader 2

Cat. No.: B12406500 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel working with ER Degrader 2. Adherence to these guidelines is essential

to minimize risks and ensure a safe research environment. While specific safety data for ER
Degrader 2 is not extensively available, the following recommendations are based on best

practices for handling similar research compounds, such as PROTAC molecules.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling ER Degrader 2.

The following table summarizes the recommended PPE.

PPE Category Specific Recommendations

Eye Protection
Chemical safety goggles or a face shield should

be worn.[1]

Hand Protection
Use chemically resistant gloves, such as nitrile.

[1]

Body Protection A laboratory coat is required.[1][2]

Respiratory Protection

Work in a well-ventilated area. A fume hood is

recommended, especially when handling the

solid compound and preparing stock solutions.
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Hazard Identification and First Aid
Researchers should be aware of potential hazards and the appropriate first aid responses.

Hazard First Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Skin Contact

Wash the affected area immediately with soap

and plenty of water. Remove contaminated

clothing.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational Plan: Handling and Storage
Proper handling and storage are vital for maintaining the integrity of ER Degrader 2 and

ensuring personnel safety.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the compound as recommended by the supplier, typically in a cool, dry, and well-

ventilated area. For stock solutions, storage at -80°C in single-use aliquots is recommended

to avoid repeated freeze-thaw cycles.

Preparation of Stock Solutions:

Equilibrate the vial of solid ER Degrader 2 to room temperature before opening.
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All weighing and preparation of stock solutions should be conducted in a chemical fume

hood.

To prepare a 10 mM stock solution from 1 mg of the compound (assuming a molecular

weight of 763.96 g/mol ), add 130.9 µL of fresh, anhydrous DMSO.

Ensure the solid is completely dissolved by vortexing or sonicating the solution.

Disposal Plan
Dispose of all waste containing ER Degrader 2 in accordance with local, state, and federal

regulations. The primary method of disposal is through your institution's environmental health

and safety (EHS) office.

Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with the compound (e.g., pipette tips,

gloves, vials) in a designated and clearly labeled container for chemical waste.

Liquid Waste: Collect all liquid waste, including unused stock solutions and cell culture

medium containing the compound, in a labeled container for hazardous chemical waste. Do

not pour down the drain.

Labeling and Storage of Waste:

Clearly label all hazardous waste containers with "Hazardous Waste: ER Degrader 2" and

the date of accumulation.

Store sealed waste containers in a designated satellite accumulation area, away from

incompatible materials, until collection by the EHS office.

Experimental Workflow: Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of ER Degrader 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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